Cas no 61612-37-1 (methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate)
61612-37-1 structure
Product Name:methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
CAS No:61612-37-1
MF:C11H20O3
MW:200.274703979492
CID:954797
PubChem ID:262805
Update Time:2025-04-19
methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
- Methyl-dl-cis-pinolat
- NSC-96759
- methyl [3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate
- NSC96759
- 61612-37-1
- DTXSID00294462
-
- Inchi: 1S/C11H20O3/c1-7(12)9-5-8(11(9,2)3)6-10(13)14-4/h7-9,12H,5-6H2,1-4H3
- InChI Key: GSVUFVWRQICAFU-UHFFFAOYSA-N
- SMILES: OC(C)C1CC(CC(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 200.14100
- Monoisotopic Mass: 200.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.001
- Boiling Point: 255.5°C at 760 mmHg
- Flash Point: 95.1°C
- Refractive Index: 1.454
- PSA: 46.53000
- LogP: 1.59260
methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
61612-37-1 (methyl 2-[3-(1-hydroxyethyl)-2,2-dimethylcyclobutyl]acetate) Related Products
- 3057-04-3(Chenodeoxycholic Acid Methyl Ester)
- 52840-15-0(Methyl Desoxycholate-d5)
- 3245-38-3(Methyl Desoxycholate)
- 1448-36-8(Methyl cholate)
- 63485-51-8(methyl trans-3-hydroxycyclobutanecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk